Cas no 31113-08-3 (4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester
• CAS No: 31113-08-3
• MF: C₁₅H₁₄ClNO₂S
• MW: 307.795161724091
• CID: 1445737
• Update Time: 2024-08-24

4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[2-(4-chlorophenyl)ethenyl]-, ethyl ester

• Inchi： 1S/C15H14ClNO2S/c1-2-19-15(18)9-13-10-20-14(17-13)8-5-11-3-6-12(16)7-4-11/h3-8,10H,2,9H2,1H3
• InChI Key： QENLESJSJKGKMV-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1C=CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 307.04352

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±47.0 °C(Predicted)
• PSA: 39.19
• pka: 1.41±0.10(Predicted)